Cas no 367-71-5 (2,4-bis(trifluoromethyl)aniline)

2,4-Bis(trifluoromethyl)aniline is a fluorinated aromatic amine with the molecular formula C₈H₅F₆N. Its structure features two electron-withdrawing trifluoromethyl groups at the 2- and 4-positions of the aniline ring, enhancing its reactivity in electrophilic substitution and coupling reactions. This compound is particularly valued in pharmaceutical and agrochemical synthesis as a versatile intermediate, enabling the introduction of trifluoromethyl groups into complex molecules. Its high thermal and chemical stability, along with its ability to modulate lipophilicity and bioavailability, makes it useful in the development of bioactive compounds. The strong electron-withdrawing effects of the CF₃ groups also facilitate applications in materials science, such as liquid crystals and advanced polymers.
2,4-bis(trifluoromethyl)aniline structure
367-71-5 structure
Product Name:2,4-bis(trifluoromethyl)aniline
CAS No:367-71-5
MF:C8H5F6N
MW:229.122422933578
MDL:MFCD00236209
CID:307988
PubChem ID:602856
Update Time:2025-05-28

2,4-bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,4-bis(trifluoromethyl)-
    • 2,4-Bis(trifluoromethyl)aniline
    • 2,4-bis(trifluoromethyl)Benzenamine
    • 2,4-Ditrifluoromethylaniline
    • 2,4-Di(trifluoromethyl)aniline
    • alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-2,4-xylidine
    • 2,4-Bis(trifluoromethyl)aniline #
    • FT-0609949
    • HSBJPLLFSNDKOP-UHFFFAOYSA-N
    • CS-W008468
    • AM84079
    • MFCD00236209
    • EN300-1642278
    • SCHEMBL185847
    • 2,4-Bis-trifluoromethyl-phenylamine
    • DS-15839
    • CL8384
    • 2,4-Bis(trifluoromethyl)aniline, AldrichCPR
    • Benzenamine, 2,4-bis(trifluoromethyl)-
    • 2,4-bis(trifluoromethyl)phenylamine
    • AKOS015852816
    • 367-71-5
    • 2,4-Bis-trifluoromethylaniline
    • DTXSID10957935
    • BP-10374
    • AC-28710
    • SY061760
    • 167-71-5
    • SB80157
    • 2,4-bistrifluoromethylaniline
    • 2,4-Bis(trifluoromethyl)aniline,97%
    • BBL103701
    • STL557511
    • DB-019859
    • 2,4-bis(trifluoromethyl)aniline
    • MDL： MFCD00236209
    • Inchi： 1S/C8H5F6N/c9-7(10,11)4-1-2-6(15)5(3-4)8(12,13)14/h1-3H,15H2
    • InChI Key： UIWVOUBVGBJRNP-UHFFFAOYSA-N
    • SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1)N)(F)F
    • BRN： 3319910

Computed Properties

  • Exact Mass: 229.03300
  • Monoisotopic Mass: 229.032618
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Not available
  • Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 50 ºC
  • Flash Point: 69.8±18.0 ºC,
  • Refractive Index: 1.4372
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
  • PSA: 26.02000
  • LogP: 3.88760
  • Solubility: Not available

2,4-bis(trifluoromethyl)aniline Security Information

2,4-bis(trifluoromethyl)aniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4-bis(trifluoromethyl)aniline Pricemore >>

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Fluorochem
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Chemenu
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2,4-bis(trifluoromethyl)aniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:367-71-5)2,4-bis(trifluoromethyl)aniline
Order Number:A1207800
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):169.0/293.0/706.0
Email:sales@amadischem.com

2,4-bis(trifluoromethyl)aniline Related Literature

  • 1. Reactions of trifluoromethyl bromide and related halides: part 10. Perfluoroalkylation of aromatic compounds induced by sulphur dioxide radical anion precursors
    Marc Tordeux,Bernard Langlois,Claude Wakselman J. Chem. Soc. Perkin Trans. 1 1990 2293

Related Categories

367-71-5 (2,4-bis(trifluoromethyl)aniline) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:367-71-5)2,4-bis(trifluoromethyl)aniline
A1207800
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):169.0/293.0/706.0
Email